Cas no 923133-90-8 (5-(3-fluoro-4-methylphenyl)methyl-1,3-thiazol-2-amine)

5-(3-fluoro-4-methylphenyl)methyl-1,3-thiazol-2-amine structure
923133-90-8 structure
Product Name:5-(3-fluoro-4-methylphenyl)methyl-1,3-thiazol-2-amine
CAS No:923133-90-8
MF:C11H11FN2S
MW:222.281844377518
MDL:MFCD08444647
CID:3109479
PubChem ID:16228112
Update Time:2025-04-21

5-(3-fluoro-4-methylphenyl)methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(3-Fluoro-4-methyl-benzyl)-thiazol-2-ylamine
    • 5-(3-fluoro-4-methylbenzyl)-1,3-thiazol-2-amine
    • 923133-90-8
    • Z228586502
    • G45389
    • 5-(3-fluoro-4-methylbenzyl)thiazol-2-amine
    • YLB13390
    • EN300-33735
    • CS-0246686
    • AKOS000134298
    • 5-[(3-fluoro-4-methylphenyl)methyl]-1,3-thiazol-2-amine
    • 5-(3-fluoro-4-methylphenyl)methyl-1,3-thiazol-2-amine
    • MDL: MFCD08444647
    • Inchi: 1S/C11H11FN2S/c1-7-2-3-8(5-10(7)12)4-9-6-14-11(13)15-9/h2-3,5-6H,4H2,1H3,(H2,13,14)
    • InChI Key: ZIQWUWHGNUWGBS-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC=C1CC1C=CC(C)=C(C=1)F

Computed Properties

  • Exact Mass: 222.06269769Da
  • Monoisotopic Mass: 222.06269769Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 139-141 °C
  • Boiling Point: 359.4±32.0 °C at 760 mmHg
  • Flash Point: 171.1±25.1 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-(3-fluoro-4-methylphenyl)methyl-1,3-thiazol-2-amine Security Information

5-(3-fluoro-4-methylphenyl)methyl-1,3-thiazol-2-amine Pricemore >>

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